Pyridine, 4-(3-(methylthio)-5(4H)-1,2,4-triazol-5-yl)-

• CAS RN: 3770-47-6
• Molecular Formula: C8H8N4S
• Molecular Weight: 192.24 g/mol
• IUPAC Name: 4-(3-methylsulfanyl-1H-1,2,4-triazol-5-yl)pyridine
• InChI: InChI=1S/C8H8N4S/c1-13-8-10-7(11-12-8)6-2-4-9-5-3-6/h2-5H,1H3,(H,10,11,12)
• InChI Key: XSWFUYNRLMZIRB-UHFFFAOYSA-N
• SMILES: CSC1=NNC(=N1)C2=CC=NC=C2

Description

Pyridine, 4-(3-(methylthio)-5(4H)-1,2,4-triazol-5-yl)- is a useful research compound. Its molecular formula is C8H8N4S and its molecular weight is 192.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 5-(4-pyridyl)-1H-1,2,4-triazole-3-thiol (Aldrich) (4 g, 22.4 mmol) and .potassium t-butoxide (2.89 g, 25.8 mmol) in DMF (30 mL) was stirred at room temperature under argon until a homogeneous solution resulted. Methyl iodide (1.48 mL 23.8 mmol) was added and the reaction mixture was heated to 50° C. in an oil bath for 16 h. The reaction mixture was diluted with water, extracted with EtOAc, the organic extract was washed with water and dried (MgSO4). The solid obtained on concentration was filtered from hot ethyl acetate to obtain 3-methylthio-5-(4-pyridyl)-1H-1,2,4-triazole (1.97 g).